Cas no 795290-89-0 (3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde)

3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde is a synthetic aromatic aldehyde featuring a methoxy-substituted benzaldehyde core linked to a 2-methylthiazole moiety via an ether bridge. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in the formation of Schiff bases or as an intermediate in heterocyclic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (aldehyde) groups enhances its utility in selective functionalization reactions. Its thiazole component may contribute to biological activity, making it a candidate for medicinal chemistry applications. The compound exhibits stability under standard conditions, facilitating handling and storage.

3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde structure

795290-89-0 structure

Product Name:3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde

CAS No:795290-89-0

MF:C₁₃H₁₃NO₃S

MW:263.312222242355

CID:2802399

PubChem ID:2446566

Update Time:2025-06-07

3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde
- DTXSID80368695
- AKOS005207824
- G38683
- EN300-11517
- Z54640397
- 3-Methoxy-4-((2-methylthiazol-4-yl)methoxy)benzaldehyde
- SR-01000061000
- SR-01000061000-1
- F2158-0213
- MFCD06368751
- 795290-89-0
- CS-0223410
- MDL： MFCD06368751
- Inchi： 1S/C13H13NO3S/c1-9-14-11(8-18-9)7-17-12-4-3-10(6-15)5-13(12)16-2/h3-6,8H,7H2,1-2H3
- InChI Key： KQJKXBCWWWOERE-UHFFFAOYSA-N
- SMILES： S1C(C)=NC(=C1)COC1C=CC(C=O)=CC=1OC

Computed Properties

Exact Mass: 263.06161445Da
Monoisotopic Mass: 263.06161445Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 76.7Å²

3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M263480-25mg	3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0		25mg	$69.00	2023-05-18
TRC	M263480-50mg	3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0		50mg	$98.00	2023-05-18
TRC	M263480-100mg	3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0		100mg	$150.00	2023-05-18
TRC	M263480-250mg	3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0		250mg	$270.00	2023-05-18
Chemenu	CM458666-1g	3-METHOXY-4-[(2-METHYL-1,3-THIAZOL-4-YL)METHOXY]BENZALDEHYDE	795290-89-0	95%+	1g	$327	2024-07-23
Enamine	EN300-11517-0.05g	3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0	95%	0.05g	$64.0	2023-07-06
Enamine	EN300-11517-0.1g	3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0	95%	0.1g	$73.0	2023-07-06
Enamine	EN300-11517-0.25g	3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0	95%	0.25g	$105.0	2023-07-06
Enamine	EN300-11517-0.5g	3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0	95%	0.5g	$197.0	2023-07-06
Enamine	EN300-11517-1.0g	3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde	795290-89-0	95%	1.0g	$284.0	2023-07-06

3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde Related Literature

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